N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide

• IUPAC Name: N-butan-2-yl-2-[[4-(phenylsulfanylmethyl)benzoyl]amino]benzamide
• InChI: InChI=1S/C25H26N2O2S/c1-3-18(2)26-25(29)22-11-7-8-12-23(22)27-24(28)20-15-13-19(14-16-20)17-30-21-9-5-4-6-10-21/h4-16,18H,3,17H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: IZVGTPDTDOYBMG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C25H26N2O2S
• Molecular Weight: 418.6 g/mol

Description

N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide, also known as BPTES, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential in cancer therapy. BPTES targets glutaminase, an enzyme that plays a crucial role in cancer cell metabolism, making it a promising candidate for cancer treatment.

Mechanism of Action

N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide inhibits glutaminase activity by binding to the active site of the enzyme, preventing it from converting glutamine to glutamate. This results in a decrease in glutamate levels, which is essential for cancer cell survival. The inhibition of glutaminase activity also leads to a decrease in the production of ATP, resulting in the selective killing of cancer cells.
Biochemical and Physiological Effects
N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has been shown to induce apoptosis in cancer cells by inhibiting glutaminase activity. This leads to a decrease in ATP production, which is essential for cell survival. N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has also been shown to reduce the growth of tumors in animal models, indicating its potential in cancer therapy.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has several advantages in lab experiments, including its ability to selectively target cancer cells and induce cell death. However, N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has some limitations, including its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for research on N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide. One potential direction is to develop more potent and selective inhibitors of glutaminase. Another direction is to investigate the potential of N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to understand the mechanism of action of N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide and its potential side effects.

Scientific Research Applications

N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has been extensively studied for its potential in cancer therapy. Glutaminase is known to play a crucial role in cancer cell metabolism, and inhibiting this enzyme can lead to the selective killing of cancer cells. N-(sec-butyl)-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide has been shown to be effective in inhibiting glutaminase activity and inducing cell death in various cancer cell lines, including breast, lung, and prostate cancer.